2-(4-chlorophenyl)-N-{[(2-hydroxyphenyl)amino]carbonothioyl}acetamide

• IUPAC Name: 2-(4-chlorophenyl)-N-[(2-hydroxyphenyl)carbamothioyl]acetamide
• InChI: InChI=1S/C15H13ClN2O2S/c16-11-7-5-10(6-8-11)9-14(20)18-15(21)17-12-3-1-2-4-13(12)19/h1-8,19H,9H2,(H2,17,18,20,21)
• InChI Key: GOPQFUDBVRDPCU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)NC(=S)NC(=O)CC2=CC=C(C=C2)Cl)O
• Molecular Formula: C15H13ClN2O2S
• Molecular Weight: 320.8 g/mol

Description

2-(4-chlorophenyl)-N-{[(2-hydroxyphenyl)amino]carbonothioyl}acetamide, also known as CPTH or CPTH2, is a small molecule inhibitor that has been extensively studied for its potential therapeutic applications. This compound has been found to have a wide range of biochemical and physiological effects, including the ability to inhibit the activity of histone acetyltransferases (HATs) and to induce apoptosis in cancer cells. In

Scientific Research Applications

2-(4-chlorophenyl)-N-{[(2-hydroxyphenyl)amino]carbonothioyl}acetamide has been extensively studied for its potential therapeutic applications in various diseases, including cancer, neurodegenerative disorders, and inflammation. In cancer research, 2-(4-chlorophenyl)-N-{[(2-hydroxyphenyl)amino]carbonothioyl}acetamide has been found to inhibit the activity of HATs, which are enzymes that are overexpressed in many cancers and are involved in the regulation of gene expression. By inhibiting HAT activity, 2-(4-chlorophenyl)-N-{[(2-hydroxyphenyl)amino]carbonothioyl}acetamide induces apoptosis in cancer cells and suppresses tumor growth. 2-(4-chlorophenyl)-N-{[(2-hydroxyphenyl)amino]carbonothioyl}acetamide has also been shown to have neuroprotective effects in models of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease, by reducing oxidative stress and inflammation. In addition, 2-(4-chlorophenyl)-N-{[(2-hydroxyphenyl)amino]carbonothioyl}acetamide has been found to have anti-inflammatory effects in models of inflammatory diseases, such as rheumatoid arthritis and colitis.

Mechanism of Action

2-(4-chlorophenyl)-N-{[(2-hydroxyphenyl)amino]carbonothioyl}acetamide exerts its effects by inhibiting the activity of HATs, which are enzymes that acetylate histone proteins and regulate gene expression. By inhibiting HAT activity, 2-(4-chlorophenyl)-N-{[(2-hydroxyphenyl)amino]carbonothioyl}acetamide alters the epigenetic landscape of cells and induces changes in gene expression that lead to apoptosis in cancer cells or neuroprotection in neurons. 2-(4-chlorophenyl)-N-{[(2-hydroxyphenyl)amino]carbonothioyl}acetamide has also been found to inhibit the activity of other enzymes, such as p300/CBP and PCAF, which are involved in the regulation of gene expression and cell proliferation.
Biochemical and Physiological Effects:
2-(4-chlorophenyl)-N-{[(2-hydroxyphenyl)amino]carbonothioyl}acetamide has been found to have a wide range of biochemical and physiological effects, including the induction of apoptosis in cancer cells, neuroprotection in neurons, and anti-inflammatory effects in models of inflammatory diseases. 2-(4-chlorophenyl)-N-{[(2-hydroxyphenyl)amino]carbonothioyl}acetamide has also been found to alter the epigenetic landscape of cells by inhibiting HAT activity, leading to changes in gene expression and cellular function.

Advantages and Limitations for Lab Experiments

2-(4-chlorophenyl)-N-{[(2-hydroxyphenyl)amino]carbonothioyl}acetamide has several advantages for lab experiments, including its high purity and stability, as well as its ability to selectively inhibit HAT activity. However, 2-(4-chlorophenyl)-N-{[(2-hydroxyphenyl)amino]carbonothioyl}acetamide also has some limitations, such as its low solubility in water and its potential toxicity at high concentrations. These limitations must be taken into account when designing experiments with 2-(4-chlorophenyl)-N-{[(2-hydroxyphenyl)amino]carbonothioyl}acetamide.

Future Directions

There are several future directions for research on 2-(4-chlorophenyl)-N-{[(2-hydroxyphenyl)amino]carbonothioyl}acetamide, including the development of more potent and selective inhibitors of HATs, the exploration of its potential therapeutic applications in other diseases, and the investigation of its effects on other epigenetic enzymes and pathways. In addition, the use of 2-(4-chlorophenyl)-N-{[(2-hydroxyphenyl)amino]carbonothioyl}acetamide in combination with other drugs or therapies may enhance its efficacy and reduce potential toxicity. Further research is needed to fully understand the potential of 2-(4-chlorophenyl)-N-{[(2-hydroxyphenyl)amino]carbonothioyl}acetamide as a therapeutic agent.

Synthesis Methods

The synthesis of 2-(4-chlorophenyl)-N-{[(2-hydroxyphenyl)amino]carbonothioyl}acetamide involves the reaction of 2-aminothiophenol with 4-chlorobenzoyl chloride, followed by reaction with 2-hydroxyacetophenone. The resulting product is then treated with ammonium carbonate to yield 2-(4-chlorophenyl)-N-{[(2-hydroxyphenyl)amino]carbonothioyl}acetamide. This synthesis method has been optimized and improved over the years, resulting in high yields and purity of the final product.